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Compound of Interest

Compound Name: Diphenylphosphinic chloride

Cat. No.: B046034 Get Quote

Technical Support Center: Diphenylphosphinic
Chloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of Diphenylphosphinic
chloride (CAS No: 1499-21-4).

Frequently Asked Questions (FAQs)
Q1: What is Diphenylphosphinic chloride and what are its primary hazards?

Diphenylphosphinic chloride is a flammable liquid and vapor that is corrosive and causes

severe skin burns and eye damage.[1][2][3][4] It is also moisture-sensitive and can react with

water to release toxic and corrosive gases.[5][6][7]

Q2: What are the proper storage conditions for Diphenylphosphinic chloride?

Diphenylphosphinic chloride should be stored in a cool, dry, and well-ventilated place, away

from heat, sparks, open flames, and other ignition sources.[1][3][8][9] The recommended

storage temperature is between 2-8°C.[1][3][8] It is crucial to keep the container tightly closed

and handle and store it under an inert gas due to its moisture sensitivity.[1][6][8]

Q3: What personal protective equipment (PPE) is required when handling this chemical?
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When handling Diphenylphosphinic chloride, it is mandatory to use the following PPE:

Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[1]

Skin Protection: Chemical-resistant gloves and a complete suit protecting against chemicals.

Flame-retardant antistatic protective clothing is also recommended.[1][9]

Respiratory Protection: If engineering controls are insufficient, a full-face respirator with

appropriate cartridges (e.g., type ABEK) should be used.[1]

Q4: What should I do in case of accidental skin or eye contact?

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water and soap.[1][10] Seek immediate medical attention.[2][9]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1] Seek immediate medical attention.[3][9]

Q5: How should I handle a spill of Diphenylphosphinic chloride?

In the event of a spill, evacuate the area and remove all sources of ignition.[2][8] Ventilate the

area.[8] Contain the spillage using non-combustible absorbent materials like sand, earth, or

vermiculite and collect it in a suitable container for disposal.[1][2] Do not let the product enter

drains.[1][2][8]

Q6: What are the incompatible materials to avoid?

Diphenylphosphinic chloride is incompatible with strong oxidizing agents, strong bases,

alcohols, and amines.[10] It is also sensitive to moisture and water.[1][5][10]
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Issue Possible Cause Troubleshooting Steps

White fumes or gas evolution

upon opening the container.
Exposure to moist air.

Handle the container under an

inert atmosphere (e.g., in a

glove box) to minimize contact

with moisture. Ensure the

container is tightly sealed

when not in use.

Unexpected reaction or side

product formation.

Contamination with water,

alcohols, or other incompatible

materials.

Ensure all glassware is

thoroughly dried before use.

Use anhydrous solvents and

reagents. Review the

experimental protocol to

identify any potential

incompatibilities.

Solidification of the liquid in the

container.

Storage at a low temperature.

The melting point is around

20°C.[3]

Gently warm the container to

room temperature to melt the

contents before use. Ensure

the container is sealed to

prevent moisture ingress

during warming.

Corrosion of metal equipment.
Reaction of the chemical with

metals.

Use glass or other resistant

materials for handling and

storage. Avoid contact with

aluminum or galvanized

containers.[11]
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Property Value Reference

Molecular Formula C12H10ClOP [1][12]

Molecular Weight 236.63 g/mol [1][9]

Appearance
Colorless to light yellow clear,

viscous liquid
[1][5][10]

Boiling Point 222 °C at 16 mmHg [10][13]

Melting Point Approximately 20 °C [3]

Flash Point 26 °C (closed cup) [1][10][13]

Density 1.24 g/cm³ at 25 °C [1][13]

Storage Temperature 2 - 8 °C [1][3][8][13]

Experimental Protocols & Workflows
General Handling Workflow
The following diagram outlines the standard workflow for safely handling Diphenylphosphinic
chloride in a laboratory setting.
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General handling workflow for Diphenylphosphinic chloride.
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Spill Response Protocol
This diagram illustrates the logical steps to follow in the event of a Diphenylphosphinic
chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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